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Compound of Interest

Compound Name: AC-265347

Cat. No.: B605116 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

AC-265347 is a biased allosteric modulator of the calcium-sensing receptor (CaSR) with

potential therapeutic applications. It is characterized as a calcimimetic that can reduce

parathyroid hormone (PTH) levels. Proper dissolution and formulation of AC-265347 are critical

for ensuring accurate and reproducible results in in vivo studies. This document provides a

detailed protocol for the preparation of AC-265347 solutions suitable for administration in

animal models.

Chemical Properties and Solubility
A thorough understanding of the physicochemical properties of AC-265347 is essential for

developing an appropriate dissolution protocol.

Table 1: Chemical and Physical Properties of AC-265347
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Property Value

Molecular Weight 283.39 g/mol

Formula C₁₇H₁₇NOS

Appearance Solid

Storage Store at +4°C

Data sourced from Tocris Bioscience.

Table 2: Solubility of AC-265347

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 28.34 100

Ethanol 28.34 100

Data sourced from Tocris Bioscience.[1]

Experimental Protocol: Preparation of AC-265347
for Oral Gavage in Rodents
This protocol is designed for the preparation of a solution/suspension of AC-265347 suitable

for oral administration in mice or rats. This method employs common and generally well-

tolerated vehicles for in vivo research.

Materials:

AC-265347 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 400 (PEG400)
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Tween 80 (Polysorbate 80)

Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the Required Amount of AC-265347: Determine the total amount of AC-265347
needed based on the desired dose (e.g., mg/kg), the number of animals, and the dosing

volume. For example, for a 10 mg/kg dose in a 25g mouse with a dosing volume of 100 µL,

you would need 0.25 mg of AC-265347 per mouse.

Prepare the Vehicle Solution: A commonly used vehicle for oral administration of

hydrophobic compounds is a mixture of DMSO, PEG400, Tween 80, and saline/PBS. A

typical formulation is:

5-10% DMSO

30-40% PEG400

5% Tween 80

45-60% Saline or PBS

To prepare 1 mL of vehicle (10% DMSO, 40% PEG400, 5% Tween 80, 45% Saline):

Add 100 µL of DMSO to a sterile tube.

Add 400 µL of PEG400.

Add 50 µL of Tween 80.
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Add 450 µL of Saline or PBS.

Vortex thoroughly until the solution is homogeneous.

Dissolve AC-265347:

Weigh the calculated amount of AC-265347 powder and place it in a sterile

microcentrifuge tube.

Add the DMSO component of the vehicle first to the powder. Vortex until the compound is

fully dissolved. AC-265347 is readily soluble in DMSO.[1]

Sequentially add the PEG400 and Tween 80, vortexing after each addition.

Finally, add the saline or PBS to the mixture and vortex thoroughly to ensure a uniform

suspension or solution. Gentle warming or brief sonication may be used to aid dissolution,

but care should be taken to avoid degradation of the compound.

Final Preparation and Administration:

Visually inspect the solution to ensure homogeneity. If it is a suspension, ensure it is

uniformly dispersed before each administration.

Administer the solution to the animals via oral gavage at the predetermined dose and

volume.

Stability and Storage of Solutions:

It is recommended to prepare stock solutions and store them as aliquots in tightly sealed

vials at -20°C for up to one month.[2]

For working solutions intended for in vivo use, it is best to prepare them fresh on the day of

the experiment to ensure stability and prevent precipitation.[2]

Before use, allow the frozen stock solution to thaw at room temperature for at least 60

minutes.[2]

Signaling Pathway and Experimental Workflow
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AC-265347 acts as a biased allosteric modulator of the Calcium-Sensing Receptor (CaSR),

influencing downstream signaling pathways such as pERK1/2 and IP1 accumulation, which

ultimately leads to a reduction in parathyroid hormone (PTH) levels.

AC-265347 Signaling Pathway
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AC-265347 signaling cascade.

The following diagram outlines the experimental workflow for preparing AC-265347 for in vivo

experiments.
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Workflow for In Vivo Preparation of AC-265347
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AC-265347 in vivo preparation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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